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Compound of Interest

Compound Name: Hexaphenyldisiloxane

Cat. No.: B154894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, synthesis, and

applications of hexaphenyldisiloxane, with a particular focus on its relevance in

pharmaceutical sciences and materials research.

Core Chemical and Physical Properties
Hexaphenyldisiloxane is a white to off-white crystalline solid organosilicon compound.[1] Its

structure, featuring a flexible siloxane bond (Si-O-Si) flanked by six bulky phenyl groups,

imparts exceptional thermal stability and unique dielectric properties.[1] This combination of

characteristics makes it a valuable material in a range of high-performance applications.

Quantitative Physicochemical Data
The key physical and chemical properties of hexaphenyldisiloxane are summarized in the

table below for easy reference and comparison.
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Property Value Unit Source

Identifiers

CAS Number 1829-40-9 - [1][2][3][4]

EC Number 217-381-6 - [3][5]

PubChem CID 74587 - [1][6]

Molecular Properties

Molecular Formula C₃₆H₃₀OSi₂ - [1][3][4][6]

Molecular Weight 534.79 - 534.81 g/mol [1][3][4][6]

Physical Properties

Melting Point ~225 - 230 °C [1][2][3][5]

Boiling Point 494 °C [2][5]

Density 0.8445 - 1.2 g/cm³ [2][5]

Refractive Index 1.680 - [2][5]

Flash Point >200 °C [2][5]

Solubility &

Partitioning

LogP (Octanol/Water

Partition Coefficient)
4.337 - 13.47 - [5][7]

Log₁₀ of Water

Solubility
-28.57 mol/L [7]

Thermodynamic

Properties

Solid Phase Heat

Capacity (Cp,solid)
681.00 J/mol·K [7]

Solid Phase Molar

Entropy (S°solid,1

bar)

754.40 J/mol·K [7]
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Synthesis and Analysis: Experimental Protocols
Synthesis of Hexaphenyldisiloxane via Condensation of
Triphenylsilanol
A common and effective method for the synthesis of hexaphenyldisiloxane is the base-

catalyzed condensation of triphenylsilanol. This reaction involves the elimination of a water

molecule from two molecules of triphenylsilanol to form the siloxane bond.

Experimental Protocol:

Reactants: Triphenylsilanol, a suitable base catalyst (e.g., a small amount of a strong base

like sodium hydroxide or potassium hydroxide), and a high-boiling point solvent (e.g., toluene

or xylene) to facilitate the removal of water.

Apparatus: A round-bottom flask equipped with a Dean-Stark apparatus, a condenser, a

magnetic stirrer, and a heating mantle.

Procedure:

Triphenylsilanol is dissolved in the chosen solvent in the round-bottom flask.

A catalytic amount of the base is added to the solution.

The mixture is heated to reflux. The water formed during the condensation reaction is

azeotropically removed using the Dean-Stark apparatus.

The reaction is monitored for completion, typically by observing the cessation of water

collection.

Upon completion, the reaction mixture is cooled, and the catalyst is neutralized or

removed by washing with water.

The organic solvent is removed under reduced pressure.

The crude hexaphenyldisiloxane is then purified, usually by recrystallization from a

suitable solvent (e.g., a mixture of ethanol and benzene), to yield the final product as a

crystalline solid.
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Analytical Method: High-Performance Liquid
Chromatography (HPLC)
The purity of synthesized hexaphenyldisiloxane can be effectively determined using

reversed-phase high-performance liquid chromatography (RP-HPLC).

Experimental Protocol:

Instrumentation: A standard HPLC system equipped with a UV detector, a C18 reversed-

phase column, and a data acquisition system.

Mobile Phase: A mixture of acetonitrile and water is a common mobile phase for the analysis

of non-polar compounds like hexaphenyldisiloxane. The exact ratio can be optimized, for

instance, starting with a gradient of increasing acetonitrile concentration.

Sample Preparation: A dilute solution of the hexaphenyldisiloxane sample is prepared in a

suitable solvent that is miscible with the mobile phase, such as acetonitrile or

tetrahydrofuran.

Chromatographic Conditions:

Column: C18, 5 µm particle size, 4.6 x 250 mm.

Flow Rate: 1.0 mL/min.

Detection Wavelength: UV detection at a wavelength where the phenyl groups show

strong absorbance, typically around 254 nm.

Injection Volume: 10-20 µL.

Analysis: The retention time and peak purity of the main component are analyzed to

determine the identity and purity of the hexaphenyldisiloxane sample.

Applications of Hexaphenyldisiloxane
The unique properties of hexaphenyldisiloxane lend it to a variety of applications across

different scientific and industrial fields.
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Materials Science and Electronics
With its exceptional thermal stability and excellent dielectric properties, hexaphenyldisiloxane
is utilized in the manufacturing of high-performance materials.[1] It serves as a key

intermediate in the synthesis of advanced silicone polymers, enhancing their mechanical

strength and thermal resistance.[1] These polymers find use in:

Electronics: As insulating materials for electronic components, enhancing durability and

efficiency.[1]

Coatings and Adhesives: To improve durability and resistance to environmental factors.[1]

Sealants and Specialty Lubricants: For high-temperature applications.

Chemical Synthesis
Hexaphenyldisiloxane is a useful building block in organic and inorganic synthesis. It has

been used as a catalyst in the preparation of pyrite (FeS₂) and in the synthesis of cross-linked

porous polymers for water treatment applications. It is also a precursor for flame-retardant resin

compositions.

Role in Drug Development and Pharmaceutical Sciences
In the pharmaceutical industry, silicones, in general, are valued for their biocompatibility,

stability, and non-toxicity.[1] While specific applications of hexaphenyldisiloxane in drug

formulations are not extensively documented in publicly available literature, its properties

suggest potential roles as a functional excipient. Excipients are inactive ingredients that are

crucial for the formulation of a final dosage form, influencing its stability, bioavailability, and

manufacturability.

The lipophilic nature of the phenyl groups in hexaphenyldisiloxane could be leveraged in:

Controlled-Release Drug Delivery Systems: The hydrophobic character of

hexaphenyldisiloxane could be utilized to modulate the release of drugs from a formulation

matrix. Silicones are known to be used in such systems to allow for the slow release of

active pharmaceutical ingredients (APIs).
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Improving Solubility and Bioavailability: As a carrier or excipient, it could potentially enhance

the solubility of poorly water-soluble drugs.

Topical Formulations: Its properties could be beneficial in creams and ointments, providing a

stable and inert base.

Medical Device Coatings: The biocompatibility and stability of related silicone compounds

make them suitable for coating medical devices to reduce friction or prevent adhesion.

Visualizing the Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of hexaphenyldisiloxane from

triphenylsilanol.

Reactants

Reaction Process Work-up & Purification Final ProductTriphenylsilanol (2 eq.)

Dissolve in
High-Boiling Solvent

Base Catalyst

Heat to Reflux with
Azeotropic Water Removal

Neutralize/Remove
Catalyst

H₂O removed
Solvent Removal Recrystallization Hexaphenyldisiloxane

Click to download full resolution via product page

Caption: Synthesis workflow for hexaphenyldisiloxane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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